Cas no 66549-15-3 (3-chloro-6-(2-chlorophenyl)pyridazine)

• Product Name: 3-chloro-6-(2-chlorophenyl)pyridazine
• CAS No: 66549-15-3
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD06801338
• CID: 502810
• PubChem ID: 12449557
• Update Time: 2025-05-23

3-chloro-6-(2-chlorophenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-(2-chlorophenyl)-
• 3-CHLORO-6-(2-CHLOROPHENYL)PYRIDAZINE
• 3-CHLORO-6-(2-CHLOROPHENYL)-PYRIDAZINE
• F1967-0391
• DTXSID40498760
• 3-chloro-6-(o-chlorophenyl)pyridazine
• 66549-15-3
• 3-chloro-6-(2-chloro-phenyl)pyridazine
• BS-3550
• Z432063406
• EN300-237961
• SCHEMBL10840406
• UTCVANDFQGNDKQ-UHFFFAOYSA-N
• Pyridazine,3-chloro-6-(2-chlorophenyl)-
• AKOS005208510
• 3-chloro-6-(o-chlorophenyl) pyridazine
• MFCD06801338
• 3-chloro-6-(2-chlorophenyl)pyridazine

• MDL： MFCD06801338
• Inchi： 1S/C10H6Cl2N2/c11-8-4-2-1-3-7(8)9-5-6-10(12)14-13-9/h1-6H
• InChI Key： UTCVANDFQGNDKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 223.99100
• Monoisotopic Mass: 223.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 3.45040

3-chloro-6-(2-chlorophenyl)pyridazine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(2-chlorophenyl)pyridazine

Recent Advances in the Study of 3-chloro-6-(2-chlorophenyl)pyridazine (CAS: 66549-15-3) in Chemical Biology and Pharmaceutical Research

The compound 3-chloro-6-(2-chlorophenyl)pyridazine (CAS: 66549-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyridazine core and chloro-substituted phenyl ring, has been the subject of several studies exploring its synthetic pathways, biological activities, and therapeutic potential. Recent literature highlights its role as a key intermediate in the synthesis of more complex molecules with diverse pharmacological properties.

One of the most notable advancements in the study of 3-chloro-6-(2-chlorophenyl)pyridazine is its application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These findings suggest that 3-chloro-6-(2-chlorophenyl)pyridazine could serve as a valuable scaffold for the design of novel kinase-targeted therapies.

In addition to its role in kinase inhibition, recent studies have explored the antimicrobial properties of 3-chloro-6-(2-chlorophenyl)pyridazine. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for the development of new antibiotics.

The synthetic versatility of 3-chloro-6-(2-chlorophenyl)pyridazine has also been a focus of recent research. A team of chemists from the University of Cambridge developed a novel, high-yield synthesis route for this compound, which was published in Organic Letters in early 2024. This method utilizes a palladium-catalyzed cross-coupling reaction, offering improved efficiency and scalability compared to traditional approaches. Such advancements in synthesis are critical for enabling large-scale production and further exploration of the compound's applications.

Despite these promising developments, challenges remain in the optimization of 3-chloro-6-(2-chlorophenyl)pyridazine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on improving the pharmacokinetic and pharmacodynamic profiles of derivatives to enhance their clinical potential.

In conclusion, 3-chloro-6-(2-chlorophenyl)pyridazine (CAS: 66549-15-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry underscore its broad utility. Continued investigation into its mechanisms of action and optimization of its properties will be essential for translating these findings into clinically viable treatments. The compound's potential to address unmet medical needs makes it a compelling subject for future research endeavors.